N-((4-ethyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-ethyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C21H21F3N4O2S/c1-3-28-18(12-25-19(29)15-7-9-17(30-2)10-8-15)26-27-20(28)31-13-14-5-4-6-16(11-14)21(22,23)24/h4-11H,3,12-13H2,1-2H3,(H,25,29)
• InChI Key: RHDFGGRRHAIQII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)C(F)(F)F)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21F3N4O2S
• Molecular Weight: 450.5 g/mol

Description

N-((4-ethyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C21H21F3N4O2S and its molecular weight is 450.48. The purity is usually 95%.
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Scientific Research Applications

Ligand Development and Receptor Binding

Compounds structurally related to the one have been developed as ligands for various receptors, demonstrating high affinity and selectivity. For example, radiolabeled benzamide analogues have been evaluated for their binding to sigma-2 receptors, offering potential tools for in vitro studies of receptor pharmacology (Jinbin Xu et al., 2005). This research underscores the importance of such compounds in developing new probes for biological studies.

Antimicrobial and Anticancer Research

Similarly structured compounds have shown promising antimicrobial and anticancer activities. The synthesis and screening of thiazole derivatives incorporating a methoxybenzamide moiety have been reported to offer potential therapeutic interventions against bacterial and fungal infections (N. Desai et al., 2013). Another study synthesized derivatives with potent anticancer activity against a variety of cancer cell lines, highlighting the role of such compounds in the development of new anticancer agents (O. Bekircan et al., 2008).

Molecular Docking and Drug Development

Molecular docking studies of benzimidazole derivatives bearing a 1,2,4-triazole moiety have provided insights into the mechanism behind their anti-cancer properties, demonstrating the potential of such compounds in drug development and the study of disease mechanisms (A. Karayel, 2021).